Cas no 2137637-87-5 (Propanamide, N-(2-amino-2-methylpropyl)-3-chloro-)

• Product Name: Propanamide, N-(2-amino-2-methylpropyl)-3-chloro-
• CAS No: 2137637-87-5
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• CID: 5257800
• Update Time: 2025-05-25

Propanamide, N-(2-amino-2-methylpropyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-amino-2-methylpropyl)-3-chloro-

• Inchi： 1S/C7H15ClN2O/c1-7(2,9)5-10-6(11)3-4-8/h3-5,9H2,1-2H3,(H,10,11)
• InChI Key： XUEVCPVNAZZUPQ-UHFFFAOYSA-N
• SMILES： C(NCC(N)(C)C)(=O)CCCl

Additional information on Propanamide, N-(2-amino-2-methylpropyl)-3-chloro-

Comprehensive Overview of Propanamide, N-(2-amino-2-methylpropyl)-3-chloro- (CAS No. 2137637-87-5)

In the realm of specialty chemicals, Propanamide, N-(2-amino-2-methylpropyl)-3-chloro- (CAS No. 2137637-87-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to in scientific literature as a chlorinated propanamide derivative, is a subject of interest for researchers and industries alike. Its molecular structure, featuring a 3-chloro substituent and a 2-amino-2-methylpropyl group, lends itself to a variety of synthetic and functional uses.

The growing demand for high-performance chemical intermediates has placed compounds like Propanamide, N-(2-amino-2-methylpropyl)-3-chloro- at the forefront of innovation. Recent trends in green chemistry and sustainable synthesis have further amplified its relevance, as researchers explore eco-friendly pathways for its production. Questions such as "What are the applications of chlorinated propanamides?" or "How is CAS 2137637-87-5 used in pharmaceutical research?" are frequently searched, reflecting the compound's expanding role in modern science.

One of the standout features of Propanamide, N-(2-amino-2-methylpropyl)-3-chloro- is its potential in drug discovery and material science. The presence of both amino and chloro functional groups allows for diverse reactivity, making it a valuable building block in the synthesis of complex molecules. For instance, it has been investigated as a precursor for bioactive compounds targeting specific enzymatic pathways. Additionally, its stability under various conditions makes it suitable for polymer modification and surface coating applications.

From an industrial perspective, the compound's compatibility with scalable synthesis methods is a key advantage. Manufacturers are increasingly optimizing processes to produce Propanamide, N-(2-amino-2-methylpropyl)-3-chloro- with high purity and yield, addressing the needs of sectors like agrochemicals and specialty materials. Searches for "CAS 2137637-87-5 suppliers" or "technical specifications of chlorinated propanamide" highlight the commercial demand for this chemical.

Safety and regulatory compliance are also critical aspects of working with Propanamide, N-(2-amino-2-methylpropyl)-3-chloro-. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. Researchers often seek information on "storage conditions for CAS 2137637-87-5" or "compatibility of chlorinated amides with other reagents," underscoring the need for detailed technical guidance.

Looking ahead, the future of Propanamide, N-(2-amino-2-methylpropyl)-3-chloro- appears promising, with ongoing studies exploring its potential in nanotechnology and catalysis. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing cutting-edge research and industrial innovation. Its adaptability and functional diversity make it a cornerstone in the development of next-generation chemical solutions.